5-Methyl-4-(2-thiazolylazo)resorcinol
Overview
Description
5-Methyl-4-(2-thiazolylazo)resorcinol, also known as TAO, is a complexometric indicator . Its empirical formula is C10H9N3O2S and it has a molecular weight of 235.26 . It has been used in various experimental works, including solid-phase extraction to remove zinc ions and Cu (II) from water samples .
Molecular Structure Analysis
According to potential energy surface search, this compound has eight conformers . All the structural parameters of the most stable conformer are predicted using DFT (B3LYP) method . The global minimum optimized structures of the free sensor this compound and its complexes in the gas phase have been investigated .Physical And Chemical Properties Analysis
This compound has a melting point of 211-213 °C (dec.) (lit.) . Its SMILES string is Cc1cc (O)cc (O)c1\N=N\c2nccs2 .Scientific Research Applications
Analytical Applications
5-Methyl-4-(2-thiazolylazo)resorcinol (5-Me-TAR) has been utilized in various analytical applications. One significant use is in the enrichment and separation of metal ions like gold(III), palladium(II), and lead(II). Soylak and Tuzen (2008) developed a procedure using 5-Me-TAR for the flame atomic absorption spectrometric determinations of these ions, highlighting its utility in environmental sample analysis (Soylak & Tuzen, 2008).
Structural and Vibrational Investigations
Erdoğdu, Başköse, and Saǧlam (2019) conducted conformational, structural, electronic, and vibrational investigations of 5-Me-TAR, providing detailed insights into its physical and chemical properties. This research utilized Fourier Transform Infrared (FT-IR) and Raman spectroscopy, enhancing the understanding of 5-Me-TAR's molecular structure (Erdoğdu, Başköse, & Saǧlam, 2019).
Electrochemical Studies
The electrochemical behavior of 5-Me-TAR has been studied by Menek and Topçu (2003). Their work focused on the reduction of 5-Me-TAR in various pH environments, providing essential data for understanding its electrochemical properties and potential applications in electrochemical sensors or devices (Menek & Topçu, 2003).
Oxidation Kinetics
Menek, Eren, and Topçu (2006) explored the oxidation of 5-Me-TAR by hydrogen peroxide, offering valuable insights into its kinetic and thermodynamic behavior in the presence of surfactants. This research has implications for understanding the chemical stability and reactivity of 5-Me-TAR in various conditions (Menek, Eren, & Topçu, 2006).
Safety and Hazards
5-Methyl-4-(2-thiazolylazo)resorcinol is classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3 . It may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective equipment, and ensuring adequate ventilation .
properties
IUPAC Name |
5-methyl-4-(1,3-thiazol-2-yldiazenyl)benzene-1,3-diol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O2S/c1-6-4-7(14)5-8(15)9(6)12-13-10-11-2-3-16-10/h2-5,14-15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LABKTXRFMJIJAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1N=NC2=NC=CS2)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
37422-56-3 |
Source
|
| Record name | 4-(2-Thiazolylazo)orcinol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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